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Compound of Interest

Compound Name: 19-Hete

Cat. No.: B1234253 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent bioactive lipids like 19-Hydroxyeicosatetraenoic

acid (19-HETE). This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure and efficient research environment.

By adhering to these procedural, step-by-step instructions, your laboratory can maintain the

highest safety standards while advancing critical research.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling 19-HETE, a comprehensive approach to safety involves a combination of

appropriate personal protective equipment and engineering controls. Since 19-HETE is

typically supplied as a solution in ethanol, a flammable liquid, precautions for both the solute

and the solvent are necessary.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

should be inspected before use and changed immediately if contaminated.
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Body Protection: A laboratory coat or apron should be worn to protect the skin. For larger

quantities or in case of a significant spill risk, chemical-resistant coveralls may be

appropriate.

Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.

Engineering Controls:

Ventilation: All work with 19-HETE should be conducted in a well-ventilated laboratory.

Fume Hood: A properly functioning chemical fume hood is the preferred engineering control

for minimizing inhalation exposure.

Safety Shower and Eyewash Station: An easily accessible and operational safety shower

and eyewash station are essential in the event of accidental exposure.

Safe Handling and Operational Plan
A systematic approach to handling 19-HETE, from receipt to disposal, minimizes the risk of

exposure and accidents.

Step-by-Step Handling Procedure:

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

19-HETE is typically stored at -20°C.[1] Store the container upright in a designated,

labeled, and temperature-controlled freezer.

Keep away from heat, sparks, open flames, and other ignition sources.

Preparation for Use:

Before opening, allow the vial to warm to room temperature to prevent condensation from

entering.
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All handling of the open vial should be performed within a chemical fume hood.

Ensure all necessary PPE is worn correctly.

During Use:

Avoid direct contact with the skin, eyes, and clothing.

Do not ingest or inhale.

Use only non-sparking tools.

Take precautionary measures against static discharge.

After Use:

Securely cap the vial and return it to the proper storage conditions.

Decontaminate all work surfaces and equipment used.

Remove and dispose of contaminated gloves and other disposable PPE as hazardous

waste.

Wash hands thoroughly with soap and water after handling.

First-Aid Measures
In the event of accidental exposure, immediate and appropriate first-aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of

water. Remove contaminated clothing and shoes. Seek medical attention if irritation

develops.

Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.
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Ingestion: If swallowed, wash out mouth with water, provided the person is conscious. Call a

physician. Do not induce vomiting unless directed to do so by medical personnel.

Disposal Plan
Proper disposal of 19-HETE and its containers is essential to prevent environmental

contamination and ensure regulatory compliance. As 19-HETE is often dissolved in ethanol, the

disposal procedure must account for the flammable nature of the solvent.

Waste Collection and Segregation:

Collect all waste containing 19-HETE and its ethanol solvent in a designated, properly

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Procedure:

Dispose of the hazardous waste through a licensed and certified hazardous waste disposal

company.

Follow all local, state, and federal regulations for the disposal of flammable and chemical

waste.[2][3][4][5][6]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. The defaced, empty container can then be disposed of as non-hazardous

waste, in accordance with institutional policies.

Quantitative Safety and Handling Data
For quick reference, the following table summarizes key quantitative data related to the safe

handling of 19-HETE, primarily based on its solvent, ethanol.
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Parameter Value/Instruction

Storage Temperature -20°C

Ethanol Flash Point 14 °C (57 °F)

Eye Contact First-Aid Flush with water for at least 15 minutes

Spill Cleanup Use absorbent pads from a chemical spill kit

Glove Breakthrough Time (Nitrile) Under 1 hour for ethanol
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Caption: Workflow for the safe handling of 19-HETE from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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